Cas no 443-79-8 (DL-Isoleucine)

• Product Name: DL-Isoleucine
• CAS No: 443-79-8
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD00004268
• CID: 37399
• PubChem ID: 24901618
• Update Time: 2025-07-30

DL-Isoleucine Chemical and Physical Properties

Names and Identifiers

• DL-Isoleucine
• (DL)-2-Amino-3-methylpentanoic acid
• (+/-)-2-Amino-3-methylpentanoic acid~H-DL-Ile-OH
• DL-Isoleucine (mixture of 4 stereoisomers)
• 2-amino-3-methylpentanoic acid
• H-DL-Ile-OH
• L-Isoleucine
• DL-allo-isoleucine
• Indan
• Isoleucine, DL-
• H-DL-Ile-OH (mixture of 4 stereoisomers)
• DL-2-Amino-3-methylpentanoic acid
• DL-Isoleucine,98%

• MDL： MFCD00004268
• Inchi： 1S/C6H13NO2/c1-3-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4-,5-/m0/s1
• InChI Key： AGPKZVBTJJNPAG-WHFBIAKZSA-N
• SMILES： [O-]C([C@H]([C@@H](C)CC)[NH3+])=O
• BRN： 1721796

Computed Properties

• Exact Mass: 131.09469
• Monoisotopic Mass: 131.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.2930 (estimate)
• Melting Point: 290 °C (dec.) (lit.)
• Boiling Point: 225.8℃ at 760 mmHg
• Flash Point: 90.3 °C
• Refractive Index: 1.4630 (estimate)
• Water Partition Coefficient: 22.3 g/L (25 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 63.32
• LogP: 1.14470
• Solubility: Not available
• FEMA: 3295
• Specific Rotation: 0° (c=4, 6N HCl)
• Merck: 5179

DL-Isoleucine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R40: limited evidence for its carcinogenic role. R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：20/21/22-40
• Safety Term：S24/25
• Storage Condition：Store at room temperature
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters